(1R,9R,10S)-17-Methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol

• CAS No.: 125-73-5
• Product Name: (1R,9R,10S)-17-Methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol
• Molecular Formula: C17H23NO
• Molecular Weight: 257.37 g/mol
• IUPAC Name: (1S,9S,10S)-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol
• Standard InChI: InChI=1S/C17H23NO/c1-18-9-8-17-7-3-2-4-14(17)16(18)10-12-5-6-13(19)11-15(12)17/h5-6,11,14,16,19H,2-4,7-10H2,1H3/t14-,16+,17+/m1/s1
• Standard InChIKey: JAQUASYNZVUNQP-UHFFFAOYSA-N
• Isomeric SMILES: CN1CC[C@@]23CCCC[C@@H]2[C@@H]1CC4=C3C=C(C=C4)O
• SMILES: CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)O
• Canonical SMILES: CN1CCC23CCCCC2C1CC4=C3C=C(C=C4)O
• Description: Dextrorphan belongs to the class of organic compounds known as morphinans. These are polycyclic compounds with a four-ring skeleton with three condensed six-member rings forming a partially hydrogenated phenanthrene moiety, one of which is aromatic while the two others are alicyclic. Dextrorphan is considered to be a practically insoluble (in water) and relatively neutral molecule. Dextrorphan has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, dextrorphan is primarily located in the cytoplasm and membrane (predicted from logP). Dextrorphan can be converted into dextrorphan O-glucosiduronic acid.; Dextrorphan is a morphinane alkaloid.; Dextro form of levorphanol. It acts as a noncompetitive NMDA receptor antagonist, among other effects, and has been proposed as a neuroprotective agent. It is also a metabolite of DEXTROMETHORPHAN.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (+-)-17-Methylmorphinan-3-ol; Dextrorphan
• PubChem Compound: 5360697
• Last Modified: Nov 11 2021